Cas no 2229114-33-2 (2-chloro-5-(oxiran-2-yl)methylfuran)

• Product Name: 2-chloro-5-(oxiran-2-yl)methylfuran
• CAS No: 2229114-33-2
• MF: C₇H₇ClO₂
• MW: 158.582281351089
• CID: 6447114
• PubChem ID: 165676955
• Update Time: 2025-06-11

2-chloro-5-(oxiran-2-yl)methylfuran Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(oxiran-2-yl)methylfuran
• 2229114-33-2
• 2-chloro-5-[(oxiran-2-yl)methyl]furan
• EN300-1978508

• Inchi： 1S/C7H7ClO2/c8-7-2-1-5(10-7)3-6-4-9-6/h1-2,6H,3-4H2
• InChI Key： NQECKMCUUKSYQY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CC2CO2)O1

Computed Properties

• Exact Mass: 158.0134572g/mol
• Monoisotopic Mass: 158.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.7Ų

Additional information on 2-chloro-5-(oxiran-2-yl)methylfuran

Introduction to 2-Chloro-5-(Oxiran-2-yl)methylfuran (CAS No. 2229114-33-2)

2-Chloro-5-(oxiran-2-yl)methylfuran, with the CAS number 2229114-33-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound features a furan ring substituted with a chloro group and an oxirane moiety, making it a valuable intermediate for the synthesis of more complex molecules.

The chemical structure of 2-chloro-5-(oxiran-2-yl)methylfuran is characterized by the presence of a five-membered furan ring, which is known for its aromatic properties and reactivity. The chloro substituent at the 2-position and the oxirane group at the 5-position introduce additional reactivity and functional versatility. The oxirane group, in particular, is highly reactive and can undergo ring-opening reactions with various nucleophiles, making it an excellent starting material for the synthesis of a wide range of compounds.

In the pharmaceutical industry, 2-chloro-5-(oxiran-2-yl)methylfuran has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential in the synthesis of antiviral agents, anticancer drugs, and other therapeutic compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of antiviral agents targeting RNA viruses. The researchers found that the oxirane group facilitated the introduction of various functional groups, leading to compounds with enhanced antiviral activity.

Beyond pharmaceutical applications, 2-chloro-5-(oxiran-2-yl)methylfuran has also been investigated for its potential in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and functional materials. A recent study published in Macromolecules in 2020 demonstrated the use of this compound as a monomer in the preparation of copolymers with tunable properties. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for applications in electronics and coatings.

The synthetic routes to prepare 2-chloro-5-(oxiran-2-yl)methylfuran have been extensively studied. One common method involves the reaction of 5-chloromethylfurfural with an epoxide-forming reagent such as tert-butyl hydroperoxide (TBHP) or hydrogen peroxide (H₂O₂). This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the ring-opening polymerization of an appropriate cyclic ether followed by functionalization to introduce the chloro and furan groups.

The physical properties of 2-chloro-5-(oxiran-2-yl)methylfuran are also noteworthy. It is a colorless liquid at room temperature with a boiling point around 100°C under reduced pressure. Its solubility in common organic solvents such as dichloromethane, ethanol, and acetone makes it easy to handle and process in laboratory settings. Additionally, its low toxicity and environmental impact make it a preferred choice for many industrial applications.

In terms of safety, while 2-chloro-5-(oxiran-2-yl)methylfuran is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be stored away from strong acids and bases to prevent unwanted side reactions. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to ensure safety.

The future prospects for 2-chloro-5-(oxiran-2-yl)methylfuran are promising. Ongoing research is focused on expanding its applications in drug discovery, materials science, and other areas where its unique chemical properties can be leveraged. As new synthetic methods are developed and optimized, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.